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1-Ethyl-1H-pyrazole-3-
Compound Name:

sulfonamide
CAS No.: 1699630-58-4
Cat. No.: B15253426

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1-Ethyl-1H-pyrazole-3-sulfonamide, a
heterocyclic compound of interest in medicinal chemistry and drug discovery. Due to the limited
availability of experimental data for this specific molecule, this document synthesizes
information from authoritative chemical databases, relevant scientific literature on analogous
compounds, and computational predictions to offer a robust technical resource.

Introduction

The pyrazole sulfonamide scaffold is a well-established pharmacophore in modern drug
discovery, with derivatives exhibiting a wide array of biological activities, including anti-
inflammatory, antimicrobial, and anticancer properties.[1] 1-Ethyl-1H-pyrazole-3-sulfonamide
represents a specific embodiment of this privileged structure, and an understanding of its
chemical properties, synthesis, and potential biological relevance is crucial for its application in
research and development.
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While a specific CAS number for 1-Ethyl-1H-pyrazole-3-sulfonamide is not readily found in
major chemical databases, its structure is unambiguously defined. This guide will utilize the
International Chemical Identifier (INChl) and its hashed version (InChlKey) for precise
identification.

Chemical Identification and Properties

The structural and predicted physicochemical properties of 1-Ethyl-1H-pyrazole-3-
sulfonamide are summarized below. It is important to note that while a dedicated CAS number
has not been identified, the INnChlKey provides a reliable reference. The isomeric 1-ethyl-1H-
pyrazole-5-sulfonamide is assigned CAS number 1339319-92-4.[2] An N-methylated derivative,
1-Ethyl-N-methyl-1H-pyrazole-3-sulfonamide, is assigned CAS number 1871705-23-5.[3]

Table 1: Chemical Identifiers and Predicted Physicochemical Properties

Identifier/Property Value Source

1-ethyl-1H-pyrazole-3-
IUPAC Name Y o

sulfonamide
Molecular Formula C5H9N302S PubChemLite[4]
Molecular Weight 175.21 g/mol PubChem|[2]

InChl=1S/C5HIN302S/c1-2-8-
InChl 4-3-5(7-8)11(6,9)10/h3- PubChemLite[4]
4H,2H2,1H3,(H2,6,9,10)

IEOYEZAGGUGYKU-

InChlKey PubChemLite[4]
UHFFFAOYSA-N
Predicted XlogP -0.9 PubChemlLite[5]
Predicted Hydrogen Bond
1 PubChem|[2]
Donors
Predicted Hydrogen Bond
4 PubChem|[2]
Acceptors
Predicted Rotatable Bond
2 PubChem|[2]

Count
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Note: Predicted values are computationally generated and should be used as an estimation
pending experimental verification.

Proposed Synthesis Workflow

While a specific, detailed experimental protocol for the synthesis of 1-Ethyl-1H-pyrazole-3-
sulfonamide is not available in the reviewed literature, a plausible synthetic route can be
devised based on established methods for the synthesis of pyrazole sulfonamides.[6][7][8] The
proposed workflow involves a two-step process: the synthesis of the 1-ethyl-1H-pyrazole core,
followed by chlorosulfonylation and subsequent amination.

g 1 Eihyl-3-methyl-1H-pyrazol-5(4H)-one 1-Ethyl-1H-pyrazole (CI503)

1-Ethyl-1H-pyrazole-3-sulfonamide.

Click to download full resolution via product page
Caption: Proposed synthetic workflow for 1-Ethyl-1H-pyrazole-3-sulfonamide.
Part 1: Synthesis of 1-Ethyl-1H-pyrazole

o Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve ethyl acetoacetate (1 equivalent) in ethanol.

o Addition of Hydrazine: To the stirred solution, add ethylhydrazine (1 equivalent) dropwise at
room temperature. An exothermic reaction may be observed.

o Cyclization: After the addition is complete, heat the reaction mixture to reflux for 2-4 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC).

o Work-up: Upon completion, cool the reaction mixture to room temperature and remove the
ethanol under reduced pressure. The resulting crude 1-ethyl-3-methyl-1H-pyrazol-5(4H)-one
can be carried forward or purified.

e Reduction/Aromatization: The pyrazolone intermediate can be subjected to appropriate
reduction and dehydration conditions to yield the aromatic 1-ethyl-1H-pyrazole.

Part 2: Chlorosulfonylation and Amination
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o Chlorosulfonylation: Cool chlorosulfonic acid (excess, e.g., 5 equivalents) in an ice bath. To
this, slowly add the 1-ethyl-1H-pyrazole (1 equivalent) portion-wise, maintaining the
temperature below 10°C.

o Reaction: After the addition, allow the reaction mixture to stir at room temperature for several
hours until the reaction is complete (monitored by TLC).

e Quenching: Carefully pour the reaction mixture onto crushed ice with vigorous stirring to
guench the excess chlorosulfonic acid and precipitate the sulfonyl chloride.

« |solation of Sulfonyl Chloride: Filter the precipitated solid, wash with cold water, and dry
under vacuum. The crude 1-ethyl-1H-pyrazole-3-sulfonyl chloride can be used directly in the
next step.

o Amination: Dissolve the crude sulfonyl chloride in a suitable solvent like tetrahydrofuran
(THF). Cool the solution in an ice bath and add an excess of agueous ammonia (e.g., 28%
solution) dropwise.

« Final Product Isolation: Stir the reaction mixture at room temperature for 2-3 hours. Remove
the organic solvent under reduced pressure. The resulting solid can be purified by
recrystallization from a suitable solvent system (e.g., ethanol/water) to yield 1-Ethyl-1H-
pyrazole-3-sulfonamide.

Potential Applications and Biological Activity

The pyrazole sulfonamide moiety is a key structural feature in numerous biologically active
compounds. While specific studies on 1-Ethyl-1H-pyrazole-3-sulfonamide are limited, the
broader class of pyrazole sulfonamides has demonstrated significant potential in drug
development.

» Herbicidal Activity: Pyrazole sulfonamide derivatives have been investigated as potential
acetohydroxyacid synthase (AHAS) inhibitors, a key enzyme in plant amino acid
biosynthesis, making them promising candidates for new herbicides.

» Antimicrobial and Antifungal Agents: The sulfonamide group is a classic pharmacophore for
antimicrobial activity, and its combination with the pyrazole nucleus has led to the
development of compounds with antibacterial and antifungal properties.
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e Anticancer and Anti-inflammatory Properties: Many pyrazole sulfonamides have been
synthesized and evaluated for their anticancer and anti-inflammatory activities, often through
the inhibition of specific enzymes or signaling pathways.[1][9]

Predicted Spectral Data

Experimental spectral data for 1-Ethyl-1H-pyrazole-3-sulfonamide is not currently available.
However, based on its structure, the following characteristic signals can be predicted:

e 1HNMR:
o An ethyl group signal, consisting of a triplet (for the -CHs) and a quartet (for the -CH2-).

o Two distinct signals in the aromatic region corresponding to the two protons on the
pyrazole ring.

o Abroad singlet corresponding to the two protons of the -SO2NH2 group.
e 13C NMR:

o Signals corresponding to the two carbons of the ethyl group.

o Three distinct signals for the three carbons of the pyrazole ring.
* IR Spectroscopy:

o Characteristic N-H stretching vibrations for the sulfonamide group (typically in the range of
3200-3400 cm™1).

o Asymmetric and symmetric stretching vibrations for the S=0O bonds of the sulfonamide
group (typically around 1350 cm~* and 1160 cm™1, respectively).

o C-H and C=N stretching vibrations associated with the pyrazole ring.
e Mass Spectrometry:

o The mass spectrum would be expected to show a molecular ion peak corresponding to the
molecular weight of the compound (175.04 g/mol for the monoisotopic mass).[4]
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Safety and Handling

Specific safety and handling data for 1-Ethyl-1H-pyrazole-3-sulfonamide are not available.

However, based on the general properties of related sulfonamides and heterocyclic

compounds, the following precautions should be taken when handling this substance in a

laboratory setting:

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

Handle in a well-ventilated area or a fume hood to avoid inhalation of any dust or vapors.
Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

Store in a cool, dry place away from incompatible materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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